Cas no 352336-36-8 (3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide)

• Product Name: 3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide
• CAS No: 352336-36-8
• MF: C₁₇H₁₂FN₃O₂S
• MW: 341.3595
• CID: 5013633
• PubChem ID: 7285259
• Update Time: 2026-02-27

3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide Chemical and Physical Properties

Names and Identifiers

• MLS000544460
• 3-fluoro-N'-{[5-(pyridin-2-ylsulfanyl)furan-2-yl]methylidene}benzohydrazide
• BDBM231625
• 3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide
• EN300-182293
• CHEMBL4530754
• SCHEMBL11319180
• CS-0119618
• 352336-36-8
• AKOS040733760
• MS-25211
• Z1853406715
• DA-65542
• HY-133511

• Inchi： 1S/C17H12FN3O2S/c18-13-5-3-4-12(10-13)17(22)21-20-11-14-7-8-16(23-14)24-15-6-1-2-9-19-15/h1-11H,(H,21,22)/b20-11+
• InChI Key： VDKNIVFIPSLUFD-RGVLZGJSSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=N1)C1=C([H])C([H])=C(/C(/[H])=N/N([H])C(C2C([H])=C([H])C([H])=C(C=2[H])F)=O)O1

Computed Properties

• Exact Mass: 341.06342597g/mol
• Monoisotopic Mass: 341.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide

Comprehensive Overview of 3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide (CAS No. 352336-36-8)

3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide (CAS No. 352336-36-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan and pyridine moieties, exhibits potential applications in drug discovery and development. Its molecular structure, which includes a fluoro substituent and a benzamide backbone, makes it a promising candidate for targeting specific biological pathways.

The compound's CAS No. 352336-36-8 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The presence of the sulfanyl group and the methylideneamino linkage in its structure contributes to its reactivity and potential interactions with biological targets. Recent studies have explored its role as a kinase inhibitor, a topic of high interest in oncology and autoimmune disease research. This aligns with the growing demand for small molecule therapeutics in precision medicine.

In the context of current trends, 3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide is often discussed alongside keywords like drug design, structure-activity relationship (SAR), and bioavailability optimization. These terms reflect the compound's relevance in modern pharmaceutical R&D, where computational chemistry and high-throughput screening are frequently employed to identify novel drug candidates. Additionally, its heterocyclic framework is a common feature in FDA-approved drugs, further highlighting its potential.

From a synthetic perspective, the compound's furan-pyridine hybrid structure presents both challenges and opportunities for chemists. The incorporation of a fluoro atom is a strategic choice, as fluorinated compounds often exhibit enhanced metabolic stability and membrane permeability. This is particularly relevant in the development of CNS-targeting drugs, a hot topic in neurodegenerative disease research. The benzamide moiety, meanwhile, is a versatile pharmacophore found in numerous therapeutic agents, from analgesics to anticancer drugs.

Environmental and regulatory considerations are also important when discussing CAS No. 352336-36-8. The compound's eco-toxicity profile and biodegradability are subjects of ongoing investigation, especially as the pharmaceutical industry moves toward green chemistry principles. Researchers are increasingly focusing on sustainable synthesis routes to minimize waste and reduce the environmental footprint of chemical production.

In summary, 3-fluoro-N-[(E)-(5-pyridin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide represents a fascinating case study in the intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural complexity and potential applications make it a valuable subject for further research, particularly in the context of personalized medicine and targeted therapy. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the next generation of therapeutic innovations.